N-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]thiophene-2-sulfonamide

• IUPAC Name: N-[2-(furan-2-yl)-2-morpholin-4-ylethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C14H18N2O4S2/c17-22(18,14-4-2-10-21-14)15-11-12(13-3-1-7-20-13)16-5-8-19-9-6-16/h1-4,7,10,12,15H,5-6,8-9,11H2
• InChI Key: YEVQWKQCQYJSKM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNS(=O)(=O)C2=CC=CS2)C3=CC=CO3
• Molecular Formula: C14H18N2O4S2
• Molecular Weight: 342.4 g/mol

Description

The compound “N-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]thiophene-2-sulfonamide” is a complex organic molecule that contains several functional groups, including a furan ring, a morpholine ring, a thiophene ring, and a sulfonamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the furan, morpholine, and thiophene rings would give the molecule a certain degree of rigidity, while the sulfonamide group could potentially participate in hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the furan, morpholine, thiophene, and sulfonamide groups. Each of these functional groups has its own characteristic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar sulfonamide group could enhance its solubility in polar solvents.

Scientific Research Applications

N-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]thiophene-2-sulfonamide has a wide range of applications in scientific research. It has been used in the synthesis of various organic compounds, such as polymers, dyes, and drugs. It has also been used in the development of sensors, catalysts, and nanomaterials. In addition, this compound has been used in biochemical and physiological studies, such as in the study of proteins and enzymes.

Mechanism of Action

N-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]thiophene-2-sulfonamide acts as a chelating agent, binding to metal ions in solution. This binding is reversible and can be used to control the concentration of metal ions in solution. This compound can also act as a catalyst, accelerating the rate of certain chemical reactions.
Biochemical and Physiological Effects
This compound has been used in biochemical and physiological studies to study the structure and function of proteins and enzymes. It has been used to study the structure of proteins, as well as their interactions with other molecules. This compound has also been used to study the activity of enzymes and their role in metabolic pathways.

Advantages and Limitations for Lab Experiments

N-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]thiophene-2-sulfonamide has several advantages for use in lab experiments. It is a relatively inexpensive molecule and is easy to synthesize. It is also a relatively non-toxic molecule, making it safe to use in experiments. However, this compound has some limitations for use in lab experiments. It has a relatively low solubility in water and can be difficult to work with in aqueous solutions.

Future Directions

The use of N-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]thiophene-2-sulfonamide in scientific research is still in its early stages. There are many potential future applications of this compound, including the development of new sensors, catalysts, and nanomaterials. In addition, this compound could be used in the development of new drugs and treatments for diseases. Finally, this compound could be used to study the structure and function of proteins and enzymes, as well as their interactions with other molecules.

Synthesis Methods

N-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]thiophene-2-sulfonamide can be synthesized in two steps. The first step involves the reaction of thiophene-2-sulfonyl chloride with morpholine in a polar aprotic solvent. This reaction yields a thiophene-2-sulfonamide intermediate, which can then be reacted with furan-2-yl bromide in the presence of a base. This second reaction yields the desired this compound molecule.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is handled and used. As with any chemical, appropriate safety precautions should be taken when handling and storing this compound.